Cas no 1805095-80-0 (3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1805095-80-0
• MF: C₉H₄F₅IN₂O
• MW: 378.037351608276
• CID: 4836306
• Update Time: 2025-10-29

3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H4F5IN2O/c10-8(11)7-4(1-2-16)17-6(15)3-5(7)18-9(12,13)14/h3,8H,1H2
• InChI Key： OAXZTIOZNVECJT-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805095-80-0) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a pyridine ring substituted with difluoromethyl, iodo, trifluoromethoxy, and acetonitrile groups. These substituents not only contribute to the compound's chemical reactivity but also make it a valuable tool in drug discovery, agrochemical development, and materials science.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of multiple fluorinated groups in 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile underscores its potential as a lead compound in the development of novel therapeutic agents. For instance, the trifluoromethoxy group is known to enhance lipophilicity and improve drug absorption, while the difluoromethyl group can influence the molecule's electronic properties, making it more amenable to further functionalization.

The synthesis of this compound involves a series of carefully designed reactions that leverage modern organic chemistry techniques. Researchers have employed methods such as nucleophilic aromatic substitution and coupling reactions to assemble the complex structure of 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile. These methods not only ensure high yields but also allow for precise control over the regiochemistry of the product, which is critical for its intended applications.

In terms of applications, 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile has shown promise in several areas. In drug discovery, it serves as a valuable scaffold for designing inhibitors of key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For example, its acetonitrile group can act as a bioisostere for carboxylic acids or esters, providing researchers with a versatile platform for exploring new therapeutic strategies.

Additionally, this compound has been investigated for its potential in agrochemicals. The pyridine ring system is known to exhibit pesticidal activity, and the substitution pattern in 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile enhances its stability and efficacy against various pests and pathogens. Recent studies have demonstrated that this compound can be optimized to target specific agricultural challenges while maintaining environmental safety.

From a materials science perspective, 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile has been explored as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its electronic properties make it an attractive candidate for applications in optoelectronics, where precise control over molecular structure is essential for achieving desired performance characteristics.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. By utilizing techniques such as density functional theory (DFT), researchers have been able to predict the electronic structure and reactivity of 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile with high accuracy. These insights have facilitated the design of more efficient synthetic routes and improved our ability to tailor the molecule's properties for specific applications.

In conclusion, 3-(Difluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1805095-80-) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic and computational methods, position it as a key player in future innovations within medicinal chemistry, agrochemicals, and materials science. As research continues to uncover new possibilities for this compound, its role in driving scientific progress will undoubtedly grow.